BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to Tungstic
Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tungstic acid

Cat. No.: B1219628

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of tungstic acid, covering its fundamental chemical
identity, physicochemical properties, synthesis protocols, and its emerging role in biomedical
research, particularly as an enzyme inhibitor.

Chemical Identity and Formula

Tungstic acid is an oxyacid of tungsten. Its chemical formula is most commonly written as
H2WOa4.[1][2][3] It is also referred to as orthotungstic acid or wolframic acid.[1][4] In the solid
state, tungstic acid typically exists as a hydrate, and is better represented as a hydrated form
of tungsten trioxide (WOs).[5][6] The most common form is the monohydrate, WOs-H20, which
is structurally equivalent to H2WOa.[1][5][6] A dihydrate, WOs3-2H20, is also known.[5][6]

The molecule features a central tungsten atom in its highest +6 oxidation state.[3] It appears as
a yellow to yellow-greenish amorphous powder.[1][7]

Physicochemical Properties

The key quantitative properties of tungstic acid (monohydrate form) are summarized for easy
reference and comparison in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1219628?utm_src=pdf-interest
https://www.benchchem.com/product/b1219628?utm_src=pdf-body
https://www.benchchem.com/product/b1219628?utm_src=pdf-body
https://grokipedia.com/page/Tungstic_acid
https://cymitquimica.com/cas/7783-03-1/
https://testbook.com/chemistry-formulas/tungstic-acid-formula
https://www.benchchem.com/product/b1219628?utm_src=pdf-body
https://grokipedia.com/page/Tungstic_acid
https://byjus.com/tungstic-acid-formula/
https://www.benchchem.com/product/b1219628?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tungstic_acid
http://www.tungsten-powder.com/Tungstic-Acid.html
https://grokipedia.com/page/Tungstic_acid
https://en.wikipedia.org/wiki/Tungstic_acid
http://www.tungsten-powder.com/Tungstic-Acid.html
https://en.wikipedia.org/wiki/Tungstic_acid
http://www.tungsten-powder.com/Tungstic-Acid.html
https://testbook.com/chemistry-formulas/tungstic-acid-formula
https://grokipedia.com/page/Tungstic_acid
https://www.nbinno.com/article/other-organic-chemicals/tungstic-acid-properties-applications-supplier-insights-fr
https://www.benchchem.com/product/b1219628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Chemical Formula H2WOa4 or WOs-H20 [11[31[8]
Molecular Weight ~249.85 g/mol (1103171
Appearance Yellow to yellow-greenish (7]
powder

Density ~5.5 g/lcm3 at 25 °C [11[4115]
Melting Point Decomposes at ~100 °C [1][41[5]
Boiling Point 1,473 °C (of anhydrous WOs) [415]
Solubility in Water Insoluble / Sparingly soluble [11[5]1[8]

Soluble in hydrofluoric acid,

ammonia, and caustic alkali

Solubility (Other) solutions (e.g., NaOH).[1][7]
Insoluble in most other acids.
[1]
CAS Number 7783-03-1 [21[7]

Synthesis and Experimental Protocols

Tungstic acid is most commonly prepared in a laboratory setting via the acidification of an
alkali metal tungstate solution, such as sodium tungstate (Na2W0Qa4).[5][9][10] The resulting
precipitation reaction yields tungstic acid.

This protocol describes a standard method for synthesizing tungstic acid by precipitating it
from a sodium tungstate solution using hydrochloric acid.[9]

Materials:
e Sodium tungstate (NazWOa)
e Concentrated Hydrochloric Acid (HCI)

o Deionized water
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Beakers

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Wash bottle

Drying oven
Procedure:
e Prepare Solutions:
o Prepare a dilute aqueous solution of sodium tungstate (e.g., 35-40 g/L).[9]
o Use a concentrated solution of hydrochloric acid (e.g., ~10 M).[9]
» Precipitation:
o Place the sodium tungstate solution in a beaker with a magnetic stir bar and begin stirring.

o Slowly and carefully add the concentrated hydrochloric acid to the stirring sodium
tungstate solution. The reaction is: Na2WOa + 2HCI - H2WOa4! + 2NaCl.[9][10]

o Avyellow precipitate of tungstic acid will form immediately.[9] Continue adding acid until
the precipitation is complete. An excess of acid is typically used.[9]

* |solation and Washing:

o Allow the precipitate to settle. The mixture can be gently heated (e.g., to 70-100°C) to
convert any white, hydrated tungstic acid into the more filterable yellow form.[9]

o Separate the tungstic acid precipitate from the solution by vacuum filtration using a
Buchner funnel.[9]

o Wash the precipitate on the filter paper multiple times with deionized water to remove the
sodium chloride byproduct and any excess HCI.[11]
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o For a higher purity product, a final wash with ethanol or acetone can be performed.[11]
¢ Drying:

o Carefully transfer the filtered and washed tungstic acid to a watch glass or evaporating
dish.

o Dry the product in a drying oven at a temperature below 100°C to avoid decomposition
into tungsten trioxide.[1][12]

The following diagram illustrates the experimental workflow for this synthesis.

Reactants
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Workflow for Tungstic Acid Synthesis
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A flowchart of the laboratory synthesis of tungstic acid.

Applications in Biomedical Research
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While tungstic acid itself is primarily an industrial intermediate for producing tungsten metal
and its compounds, the tungstate anion (WOa42~) has garnered significant interest in biomedical
and drug development research.[6][7] Tungstate acts as a structural mimic of phosphate and
sulfate, allowing it to function as a competitive inhibitor for enzymes that process these
substrates.[13][14]

Protein Tyrosine Phosphatases (PTPs) are a family of enzymes crucial for cellular signaling.
[15] Dysregulation of PTPs is implicated in various diseases, including diabetes, obesity, and
cancer, making them attractive drug targets.

Tungstate has been identified as a potent, competitive inhibitor of several PTPs, such as
PTP1B and SHP-1.[13][15] By binding to the active site, tungstate blocks the enzyme from
dephosphorylating its target proteins, thereby modulating the signaling pathway. For instance,
inhibiting PTP1B can enhance insulin signaling, an area of active research in anti-diabetic
therapies.

The diagram below illustrates the inhibitory action of tungstate on a generic PTP-mediated
signaling pathway.
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Tungstate competitively inhibits PTPs, blocking dephosphorylation.

» Molybdate Antagonism: Due to its chemical similarity, tungstate can act as an antagonist to
molybdate. It can be substituted for molybdenum in certain enzymes, such as nitrate
reductase, rendering them inactive.[16][17]

o Antimicrobial Research: Silver tungstate (a-Ag2WOa4) has demonstrated antimicrobial
properties and is being investigated for its biocompatibility and potential use in medical
applications.[18]

» Metabolic Regulation: The administration of sodium tungstate has shown anti-diabetic and
anti-obesity effects in animal models, though the precise molecular mechanisms are still
under investigation.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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